N-(3-chloro-4-methylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H13ClN2O2/c1-10-6-7-11(8-14(10)18)20-17(22)16(21)13-9-19-15-5-3-2-4-12(13)15/h2-9,19H,1H3,(H,20,22)
• InChI Key: RNGJEDQVISMZCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)C2=CNC3=CC=CC=C32)Cl
• Molecular Formula: C17H13ClN2O2
• Molecular Weight: 312.7 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as CMI-977, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

• Anti-Inflammatory Activity : Derivatives of N-(3-chloro-4-methylphenyl)-2-oxoacetamide, such as N-(3-chloro-4-fluorophenyl)-2-thioxothiazolidin-3-yl acetamides, have been synthesized and tested for anti-inflammatory activity. Some of these derivatives demonstrated significant anti-inflammatory effects (Sunder & Maleraju, 2013).

• Cannabinoid Receptor Ligands : Indol-3-yl-oxoacetamides, structurally related to N-(3-chloro-4-methylphenyl)-2-oxoacetamide, have been studied as potential ligands for cannabinoid receptors. One such derivative showed potent and selective binding to the CB2 receptor (Moldovan et al., 2017).

• Antimicrobial Activity : β-Lactam derivatives of N-(3-chloro-4-methylphenyl)-2-oxoacetamide have been synthesized and evaluated for antimicrobial activity. Some compounds, particularly those with a 2-hydroxy phenyl function, exhibited notable antibacterial and antifungal properties (Bishnoi et al., 2011).

• Spectroscopic and Structural Studies : Compounds like N-(2-methylphenyl)-2,2-dichloroacetamide and N-(4-methylphenyl)-2,2-dichloroacetamide, which are structurally related to N-(3-chloro-4-methylphenyl)-2-oxoacetamide, have been the subject of extensive spectroscopic investigations to understand their structural and vibrational characteristics (Arjunan et al., 2009).

• Antiplasmodial Properties : N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, structurally related to N-(3-chloro-4-methylphenyl)-2-oxoacetamide, have been synthesized and evaluated for antiplasmodial properties against Plasmodium falciparum. Some compounds exhibited low toxicity and showed potential as antimalarial agents (Mphahlele et al., 2017).

• Crystallographic Studies : The crystal structures of various N-substituted phenyl-2,2,2-trichloroacetamides, related to N-(3-chloro-4-methylphenyl)-2-oxoacetamide, have been determined to understand their molecular conformations and supramolecular assembly (Gowda et al., 2000).